(3-Amino-5-((2,5-dimethylphenyl)amino)-4-(propylsulfonyl)thiophen-2-yl)(phenyl)methanone

• IUPAC Name: [3-amino-5-(2,5-dimethylanilino)-4-propylsulfonylthiophen-2-yl]-phenylmethanone
• InChI: InChI=1S/C22H24N2O3S2/c1-4-12-29(26,27)21-18(23)20(19(25)16-8-6-5-7-9-16)28-22(21)24-17-13-14(2)10-11-15(17)3/h5-11,13,24H,4,12,23H2,1-3H3
• InChI Key: NEICFBIOLDKWGF-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C(SC(=C1N)C(=O)C2=CC=CC=C2)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C22H24N2O3S2
• Molecular Weight: 428.6 g/mol
• CAS No.: 890793-92-7

Description

(3-Amino-5-((2,5-dimethylphenyl)amino)-4-(propylsulfonyl)thiophen-2-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C22H24N2O3S2 and its molecular weight is 428.57. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study investigated the anticancer activity of a thiophene heterocyclic compound closely related to the given chemical, demonstrating its potential as a lead compound for treating human colon cancer. The compound showed inhibition of HCT116 colon cancer cell proliferation through a mechanism involving p53-dependent induction of apoptosis. This suggests its promise for further development in cancer treatment strategies (Xiaolin Liao et al., 2017).

Material Science and Polymer Research

In material science, the chemical's structural motif has been utilized in synthesizing poly(arylene ether sulfone) anion exchange membranes with pendant benzyl-quaternary ammonium groups. These membranes exhibit anisotropic swelling, high alkaline stability, and good hydroxide conductivity, making them suitable for applications such as fuel cells (Qian Shi et al., 2017). Another study prepared poly(arylene ether sulfone)s bearing multiple benzyl-type quaternary ammonium pendants, investigating their properties like hydroxide conductivity and alkaline stability, highlighting their potential in energy conversion devices (Qian Shi et al., 2017).

Synthesis and Characterization

The synthesis and spectral characterization of novel compounds sharing the core structural features of the chemical have been explored, with studies focusing on their potential antibacterial activity. These compounds were characterized using various spectroscopic techniques, and their biological activities were evaluated, indicating their potential in developing new antimicrobial agents (M. Shahana et al., 2020).

Bioactivity and Chemical Reactivity

Research on derivatives of the chemical structure has shown promising bioactive properties, including herbicidal and insecticidal activities. The synthesis of these derivatives and their biological evaluation suggest a broad spectrum of potential applications in agriculture and pest control (Baolei Wang et al., 2015).